Methyl 3-hydroxy-3-methylbutanoate
Overview
Description
Methyl 3-hydroxy-3-methylbutanoate is a natural product found in Juglans nigra with data available.
Scientific Research Applications
1. Wine Aroma and Flavor
Methyl 3-hydroxy-3-methylbutanoate has been studied for its role in wine aroma and flavor. Ethyl 2-hydroxy-3-methylbutanoate, a related compound, was investigated in various wines, revealing its presence in higher levels in red than in white wines. This compound, although found in significant quantities, does not significantly contribute to the fruity aroma of red wine due to concentrations being below the detection threshold (Gammacurta et al., 2018).
2. Chemical Kinetics and Thermolysis
The compound has been the subject of theoretical and experimental studies focusing on its behavior in chemical reactions. For example, a theoretical study on the thermolysis of this compound in the gas phase using ab initio theoretical methods showed different reaction pathways, providing insights into the reaction mechanisms and kinetic parameters (Sánchez et al., 2004).
3. Biochemical Reduction by Bacteria
This compound has been studied in the context of biochemical processes, particularly its reduction by bacteria. One study explored over 450 bacterial strains to examine their ability to reduce ethyl 2-methyl-3-oxobutanoate to ethyl 3-hydroxy-2-methylbutanoate, a closely related compound, achieving high stereoselectivity and yield (Miya et al., 1996).
4. Application in Tissue Engineering
Research on polyhydroxyalkanoates (PHAs), to which this compound is structurally related, has found these compounds to be promising as biomaterials for tissue engineering. PHAs are biodegradable and thermoprocessable, making them suitable for medical devices and tissue engineering applications (Chen & Wu, 2005).
Safety and Hazards
Methyl 3-hydroxy-3-methylbutanoate is associated with certain safety hazards. It has been assigned the GHS07 pictogram, and its hazard statements include H227, H315, H319, and H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
Mechanism of Action
Target of Action
Methyl 3-hydroxy-3-methylbutanoate is a chemical compound with the molecular formula C6H12O3
Biochemical Pathways
A study has shown that branched metabolic pathways can be found via atom group tracking This suggests that this compound could potentially affect multiple metabolic pathways, leading to downstream effects on cellular processes
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound is a liquid at room temperature , suggesting that it could be sensitive to changes in temperature Other factors, such as pH and the presence of other chemicals, could also influence its action, efficacy, and stability
Properties
IUPAC Name |
methyl 3-hydroxy-3-methylbutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-6(2,8)4-5(7)9-3/h8H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNURPEZKOSMRMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC(=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10334808 | |
Record name | Methyl 3-hydroxy-3-methylbutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10334808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6149-45-7 | |
Record name | Methyl 3-hydroxy-3-methylbutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10334808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-hydroxy-3-methylbutanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the structure of Methyl 3-hydroxy-3-methylbutanoate influence its reactivity compared to other similar molecules?
A: this compound is a tertiary β-hydroxy ester. Research has shown that β-hydroxy esters decompose thermally to yield methyl acetate and the corresponding aldehyde or ketone. [, , ] The rate of this decomposition is influenced by the degree of substitution at the β-carbon. Specifically, this compound, with its tertiary alcohol group, exhibits a much faster decomposition rate compared to its primary and secondary counterparts, Methyl 3-hydroxypropanoate and Methyl 3-hydroxybutanoate. [, , ] This difference in reactivity is attributed to the increasing stability of the carbocation formed at the β-carbon with increasing substitution. []
Q2: What is the proposed mechanism for the thermal decomposition of this compound?
A: Experimental and theoretical evidence suggests that the thermal decomposition of this compound, and other β-hydroxy esters, proceeds through a six-membered cyclic transition state. [, ] This mechanism involves a concerted process where the carbonyl oxygen of the ester group abstracts a proton from the β-carbon while the C-O bond breaks, leading to the formation of methyl acetate and the corresponding aldehyde or ketone. [, ] The presence of the double bond in the leaving aldehyde or ketone contributes to the stability of the transition state. [] Computational studies using ab initio methods support this mechanism and provide insights into the kinetic parameters and isotope effects associated with this reaction. []
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